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Compound of Interest

Compound Name: Trimethylamine-15N

CAS No.: 25756-36-9

Cat. No.: B1368669

Get Quote

N-Trimethylamine

Executive Directive: The "Dual-Threat" Protocol
Handling Trimethylamine-15N (

N-TMA) presents a unique dual-threat profile in the laboratory. You are managing a Class 1
Flammable/Corrosive Gas that is also a high-value isotopic asset.[1]

Standard safety protocols often focus solely on personnel protection.[1] When handling

enriched isotopes, however, containment is synonymous with safety.[1] A leak is not only a

respiratory hazard and a flammability risk; it is a direct financial loss of the enriched material.[1]

The Core Philosophy: Do not rely on PPE as your primary barrier.[1] Your primary barrier is a

closed-loop engineering control.[1] PPE is your fail-safe.[1]

Hazard Profile & Physical Properties[1][2][3][4][5][6]
Understanding the physical behavior of TMA is the prerequisite for selecting the correct PPE.[1]
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Property Value Operational Implication

State Gas (at > 2.9°C)

Fugitive Emission Risk: It will

boil immediately upon

exposure to room temp.[1]

Flash Point -7°C (Closed Cup)

Ignition Risk: Vapors can travel

to ignition sources and flash

back.[1]

Odor Threshold < 1 ppb (Fishy)

Nuisance: Smell is not a

reliable toxicity indicator due to

olfactory fatigue.[1]

Corrosivity pH > 12 (Aqueous)

Tissue Damage: Causes

immediate, severe burns to

eyes and respiratory tract.[1]

Vapor Density 2.0 (Air = 1.[1]0)

Settling: Vapors are heavier

than air; they accumulate in

sinks and floor drains.[1]

The PPE "Armor" System
A. Respiratory Protection (The Critical Barrier)
Inhalation is the primary route of exposure.[1] The low boiling point means

N-TMA is actively trying to enter your breathing zone.[1]

Primary Engineering Control: All manipulations must occur within a certified Chemical Fume

Hood operating at a face velocity of 100 fpm.[1]

Secondary Protection (Respirator): If working with pressurized cylinders or quantities

>100mL outside a closed loop:

Device: Full-face Air-Purifying Respirator (APR).[1]

Cartridge:Type K (Ammonia/Methylamine) or Multi-Gas cartridges (often Green band).[1]

Note: Standard organic vapor (Black) cartridges are ineffective against low molecular
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weight amines.

B. Dermal Protection (Glove Selection Logic)
WARNING: Standard Nitrile laboratory gloves provide poor protection against anhydrous

amines.[1] The small molecule size allows rapid permeation.[1]

For Anhydrous Gas/Liquid:Butyl Rubber is the only safe standard.[1]

For Aqueous Solutions (Short Contact): Double-gloved Nitrile (minimum 5 mil outer) is

acceptable only if changed immediately upon splash.[1]

Decision Logic for Glove Selection
The following diagram illustrates the decision matrix for selecting hand protection based on the

state of the reagent.

Reagent State?

Anhydrous / Gas Aqueous Solution

PRIMARY: Butyl Rubber
(>0.7mm thickness)

Breakthrough > 480 min

Standard Handling

Silver Shield / Laminate
(Under Nitrile for dexterity)

High Dexterity Needed Spill Cleanup

Double Nitrile (Splash Only)
Change immediately on contact

Routine Aliquot

Figure 1: Glove Permeation Logic for Trimethylamine

Click to download full resolution via product page

C. Ocular & Face Protection[1][2][6][7][8]
Standard: Chemical Splash Goggles (indirect venting).[1] Safety glasses are insufficient due

to the gas jet risk.[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1765_hoja_seg_en.pdf
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1765_hoja_seg_en.pdf
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1765_hoja_seg_en.pdf
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1765_hoja_seg_en.pdf
https://www.benchchem.com/product/b1368669/docs?utm_src=pdf-body-img#personal-protective-equipment-ppe-handling-guide-trimethylamine-15n
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1765_hoja_seg_en.pdf
https://www.idesapetroquimica.com/public/assets/p7/productos/fp/grado_ventas_1765_hoja_seg_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enhanced: 8-inch Face Shield required when connecting/disconnecting cylinders or

manipulating pressurized vessels.[1]

Operational Protocol: The Closed-Loop Transfer
To maximize safety and minimize isotope loss, avoid "open pouring."[1] Use a cannula or

positive-pressure transfer method.[1]

The "Self-Validating" Workflow
This workflow ensures that if a leak occurs, it is detected before the operator is exposed.[1]

1. System Integrity Check
(Leak Test with N2)

2. Cryogenic Trap
(Cool receiving vessel to -78°C)Pass

STOP: Re-seal

Fail

3. Cannula Transfer
(Positive Pressure)

4. Acid Scrubber
(Vent to HCl Trap)

Excess Gas
Figure 2: Closed-Loop Transfer Workflow for Volatile Isotopes

Click to download full resolution via product page

Step-by-Step Methodology
Preparation:

Secure the

N-TMA cylinder/vial in the fume hood.[1]

Prepare a receiving vessel cooled to -78°C (Dry ice/Acetone) or 0°C (Ice bath) depending

on volume. This lowers the vapor pressure, acting as a "chemical vacuum" to pull the gas

in.[1]

The Trap: Connect the vent line of your receiving vessel to a bubbler containing 1M HCl.

[1] Rationale: Any escaping

N-TMA gas will react with HCl to form non-volatile Trimethylammonium Chloride,
preventing exposure and allowing recovery of the isotope.
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The Transfer:

Use a double-ended needle (cannula) or gas-tight syringe.[1]

Apply slight positive pressure (Nitrogen or Argon) to the source vial.[1]

Allow the pressure differential and temperature gradient to move the amine.[1]

Termination:

Disassemble lines inside the hood.

Immediately rinse cannula/syringe with dilute HCl.[1]

Emergency Response & Isotope Recovery
Spill Management
In the event of a spill outside the hood:

Evacuate: The flash point is -7°C. Vapors are explosive.[1]

Ventilate: Do not re-enter until air turnover has occurred.[1]

Neutralize: For small liquid spills, cover with a weak acid neutralizer (Citric acid or dilute

HCl).[1] Do not use standard clay absorbents alone, as the amine will off-gas from the clay.

[1]

Waste & Recovery (The Economic Factor)
Never dispose of

N-TMA waste in the organic solvent bin.

Protocol: React all waste streams with excess Hydrochloric Acid (HCl).[1]

Result: This converts volatile TMA into TMA-Hydrochloride salt (solid/aqueous).[1]

Benefit: The salt is stable, odorless, non-flammable, and can be stored for future recovery or

safe disposal as solid chemical waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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